Cas no 6526-49-4 (Carbamic acid, bis(2-chloroethyl)-, 4-nitrophenyl ester)
6526-49-4 structure
Product Name:Carbamic acid, bis(2-chloroethyl)-, 4-nitrophenyl ester
CAS No:6526-49-4
MF:C11H12Cl2N2O4
MW:307.129981040955
CID:1684992
Update Time:2024-09-03
Carbamic acid, bis(2-chloroethyl)-, 4-nitrophenyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, bis(2-chloroethyl)-, 4-nitrophenyl ester
- Carbamic acid, N,N-bis(2-chloroethyl)-, 4-nitrophenyl ester
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- Inchi: 1S/C11H12Cl2N2O4/c12-5-7-14(8-6-13)11(16)19-10-3-1-9(2-4-10)15(17)18/h1-4H,5-8H2
- InChI Key: FGIJZEADYZORKQ-UHFFFAOYSA-N
- SMILES: C(OC1=CC=C([N+]([O-])=O)C=C1)(=O)N(CCCl)CCCl
Computed Properties
- Exact Mass: 306.01756
- Monoisotopic Mass: 306.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 75.4A^2
Experimental Properties
- Density: 1.405±0.06 g/cm3(Predicted)
- Melting Point: 82-84 °C
- Boiling Point: 437.0±45.0 °C(Predicted)
- PSA: 72.68
- pka: -2.30±0.70(Predicted)
Carbamic acid, bis(2-chloroethyl)-, 4-nitrophenyl ester Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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